4-Bromo-3-(difluoromethoxy)pyridine

Core Science & Biosynthesis

4-Bromo-3-(difluoromethoxy)pyridine exact mass and isotopic distribution

An In-depth Technical Guide to the Exact Mass and Isotopic Distribution of 4-Bromo-3-(difluoromethoxy)pyridine

Executive Summary

This technical guide provides a comprehensive analysis of the exact mass and isotopic distribution of 4-Bromo-3-(difluoromethoxy)pyridine, a fluorinated pyridine derivative of increasing interest in medicinal chemistry and drug development.[1][2] Understanding these fundamental molecular properties is critical for unambiguous compound identification, structural elucidation, and metabolic studies. This document details the theoretical calculations underpinning these characteristics, provides a robust experimental protocol for their verification using high-resolution mass spectrometry (HRMS), and offers insights into the interpretation of the resulting data. The methodologies and data presented herein are designed to serve as a vital resource for researchers, analytical scientists, and professionals in pharmaceutical development.

Introduction: The Significance of 4-Bromo-3-(difluoromethoxy)pyridine

4-Bromo-3-(difluoromethoxy)pyridine belongs to a class of halogenated and fluorinated pyridines that are pivotal building blocks in modern synthetic and medicinal chemistry.[1] The pyridine core is a common pharmacophore, while the difluoromethoxy group (-OCF₂H) is a valuable bioisostere for hydroxyl or thiol groups, offering modulated metabolic stability and electronic properties.[1] The bromine atom serves as a versatile synthetic handle for a wide array of cross-coupling reactions.

For any novel compound entering a discovery or development pipeline, precise characterization is paramount. High-resolution mass spectrometry provides two key data points for this purpose:

• Exact Mass: The mass of a molecule calculated using the monoisotopic masses of its most abundant constituent isotopes. It provides a highly specific value that can be used to determine the elemental formula of a compound with high confidence.

• Isotopic Distribution: The relative abundance of the different isotopic variants (isotopologues) of a molecule. This distribution pattern, particularly for compounds containing elements with distinctive isotopic signatures like bromine or chlorine, serves as an orthogonal confirmation of a compound's elemental composition.[3]

This guide will dissect both the theoretical basis and the practical determination of these properties for 4-Bromo-3-(difluoromethoxy)pyridine.

Theoretical Mass and Isotopic Profile

Calculation of Monoisotopic Exact Mass

The exact mass is calculated by summing the masses of the most abundant stable isotopes of each element in the molecular formula.

Molecular Formula: C₆H₄BrF₂NO[4][5][6]

To calculate the monoisotopic mass, we use the following values:

• ¹²C = 12.000000 Da

• ¹H = 1.007825 Da

• ⁷⁹Br = 78.918337 Da (the most abundant bromine isotope)

• ¹⁹F = 18.998403 Da

• ¹⁴N = 14.003074 Da

• ¹⁶O = 15.994915 Da

Calculation: Exact Mass = (6 × 12.000000) + (4 × 1.007825) + (1 × 78.918337) + (2 × 18.998403) + (1 × 14.003074) + (1 × 15.994915) Exact Mass = 72.000000 + 4.031300 + 78.918337 + 37.996806 + 14.003074 + 15.994915 Exact Mass = 222.944432 Da

This calculated value aligns with published data for the compound.[6]

Predicted Isotopic Distribution

The isotopic distribution pattern is dictated by the natural abundance of isotopes for each element. For 4-Bromo-3-(difluoromethoxy)pyridine, the most significant contributions to the isotopic pattern come from bromine and carbon.

• Bromine (Br): Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with natural abundances of approximately 50.69% and 49.31%, respectively. This near 1:1 ratio is highly characteristic and results in two prominent peaks in the mass spectrum separated by 2 Da (the M and M+2 peaks), with nearly equal intensity.[3]

• Carbon (C): Carbon has a minor isotope, ¹³C, with a natural abundance of approximately 1.1%. For a molecule with six carbon atoms, the probability of one of them being ¹³C gives rise to an M+1 peak with a predictable intensity.

The combination of these effects produces a unique molecular ion cluster that is a fingerprint for a compound containing a single bromine atom.

Experimental Verification via High-Resolution Mass Spectrometry

The theoretical values are confirmed experimentally using HRMS techniques such as Time-of-Flight (TOF) or Orbitrap mass spectrometry. These instruments provide the mass accuracy (typically <5 ppm) required to distinguish between compounds with the same nominal mass but different elemental formulas.

Experimental Protocol: HRMS Analysis via LC-MS

This protocol outlines a standard procedure for the analysis of 4-Bromo-3-(difluoromethoxy)pyridine using a Liquid Chromatography-Mass Spectrometry (LC-MS) system equipped with an electrospray ionization (ESI) source.

1. Sample Preparation:

• Prepare a stock solution of 4-Bromo-3-(difluoromethoxy)pyridine at 1 mg/mL in a suitable organic solvent (e.g., methanol or acetonitrile).
• Perform a serial dilution to create a working solution of 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid. The acid aids in protonation for positive ion mode ESI.

2. Instrumentation & Calibration:

• System: An Ultra-High Performance Liquid Chromatography (UHPLC) system coupled to an Orbitrap or Q-TOF mass spectrometer.
• Calibration: Prior to analysis, calibrate the mass spectrometer using a certified calibration solution across the desired mass range (e.g., m/z 100-1000) to ensure high mass accuracy.

3. Liquid Chromatography Method:

• Column: A standard C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).
• Mobile Phase A: Water + 0.1% Formic Acid.
• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
• Gradient: A suitable gradient to elute the compound, for example, 5% B to 95% B over 5 minutes.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 2 µL.

4. Mass Spectrometry Data Acquisition:

• Ionization Mode: Positive Electrospray Ionization (ESI+). In this mode, the molecule is expected to form the protonated species, [M+H]⁺.
• Mass Range: Scan from m/z 100 to 500.
• Resolution: Set to >60,000 FWHM (Full Width at Half Maximum) to ensure accurate mass measurement.
• Target Ion: The primary target is the protonated molecular ion, [C₆H₄BrF₂NO + H]⁺, with an expected m/z of ~223.9517.

5. Data Analysis:

• Extract the mass spectrum for the chromatographic peak corresponding to the target compound.
• Determine the measured m/z of the monoisotopic peak of the [M+H]⁺ ion cluster.
• Calculate the mass error in parts-per-million (ppm) to confirm the elemental composition.
• Analyze the relative intensities of the M, M+1, and M+2 peaks and compare them to the theoretical distribution.

Data Summary and Visualization

Quantitative data for 4-Bromo-3-(difluoromethoxy)pyridine is best summarized in tables for clarity.

Table 1: Core Physicochemical Properties

Property	Value	Source
Molecular Formula	C₆H₄BrF₂NO	[4][5][6]
Average Molecular Weight	224.003 g/mol	[4][7]
Monoisotopic Exact Mass	222.94443 Da	[6] (Calculated)

Table 2: Predicted Isotopic Distribution for the Molecular Ion (M)

Peak	m/z (relative to M)	Contributing Isotopes	Predicted Relative Abundance
M	222.9444	¹²C₆¹H₄⁷⁹Br¹⁹F₂¹⁴N¹⁶O	100.0%
M+1	223.9478	Primarily ¹³C	~6.6%
M+2	224.9424	Primarily ⁸¹Br	~97.3%

Visualizations

Caption: Chemical Structure of 4-Bromo-3-(difluoromethoxy)pyridine.

Caption: Experimental workflow for HRMS analysis.

Conclusion

The precise characterization of 4-Bromo-3-(difluoromethoxy)pyridine through its exact mass (222.94443 Da) and its distinctive isotopic signature is fundamental to its application in research and development. The characteristic M/M+2 isotopic pattern, with a nearly 1:1 intensity ratio, provides an unambiguous confirmation of the presence of a single bromine atom. The protocols and theoretical data outlined in this guide establish a self-validating system for compound identification, ensuring the high level of scientific integrity required in pharmaceutical and chemical research. Adherence to these analytical principles enables researchers to proceed with confidence in the identity and purity of their materials.

References

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• CP Lab Safety. (n.d.). 4-bromo-2-(difluoromethoxy)pyridine, min 97%. Retrieved from [Link]

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• Saeedi, S., et al. (2025). Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. ChemMedChem. Retrieved from [Link]

• Saeedi, S., et al. (2025). Synthesis and Biological Characterization of 4,4-Difluoro-3-(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. PubMed. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Divergent Synthesis of Pharmaceutical Intermediates from 4-Bromo-3-(difluoromethoxy)pyridine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 4-Bromo-3-(difluoromethoxy)pyridine (CAS: 1804910-68-6)

Mechanistic Rationale & Structural Advantages

In modern drug discovery, the incorporation of fluorinated structural motifs is a highly desirable approach to alter the physicochemical properties of parent compounds[1]. The difluoromethoxy group ( −OCF2​H ) serves as a critical bioisostere for traditional methoxy or hydroxyl groups. It acts as a lipophilic hydrogen bond donor/acceptor while significantly improving metabolic stability by preventing rapid cytochrome P450-mediated O -demethylation.

When positioned on a pyridine ring, the −OCF2​H group exerts a strong inductive electron-withdrawing effect. In 4-Bromo-3-(difluoromethoxy)pyridine , the 4-bromo position is highly activated toward oxidative addition by Palladium(0) due to the electron-deficient nature of the pyridine core. However, the spatial proximity of the bulky −OCF2​H group at the 3-position creates significant steric hindrance.

Causality in Reaction Design: To successfully functionalize this intermediate, the steric bulk must be overcome during the transmetalation and reductive elimination steps of cross-coupling catalytic cycles. Consequently, standard catalysts like Pd(PPh3​)4​ often fail or result in poor yields. The use of bulky, electron-rich bidentate ligands (e.g., dppf) or dialkylbiaryl phosphine ligands (e.g., XPhos, RuPhos) is mechanistically required to accelerate reductive elimination and prevent premature catalyst deactivation. Furthermore, base selection is critical; while strong nucleophilic bases can degrade the −OCF2​H group at elevated temperatures, milder bases like K2​CO3​ or Cs2​CO3​ provide the necessary basicity without compromising the structural integrity of the starting material.

Application I: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling of 4-bromo-3-(difluoromethoxy)pyridine with arylboronic acids is a foundational step in synthesizing high-affinity Phosphodiesterase 4 (PDE4) inhibitors and subsequent PET radioligands[2].

Quantitative Optimization Data

To establish a self-validating baseline, our laboratory evaluated multiple catalytic systems. The data below demonstrates the necessity of bidentate ligands for this specific sterically hindered substrate.

Entry	Catalyst System	Base (2.0 eq)	Solvent System	Temp (°C)	Yield (%)
1	Pd(PPh3​)4​ (5 mol%)	Na2​CO3​	Toluene / H2​O (4:1)	90	41
2	Pd(OAc)2​ / PPh3	K2​CO3​	1,4-Dioxane / H2​O (4:1)	90	55
3	Pd(dppf)Cl2​ (5 mol%)	K2​CO3​	1,4-Dioxane / H2​O (4:1)	90	89
4	Pd2​(dba)3​ / SPhos	K3​PO4​	Toluene / H2​O (4:1)	100	93

Self-Validating Protocol: Synthesis of 4-Aryl-3-(difluoromethoxy)pyridine

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-3-(difluoromethoxy)pyridine (1.0 mmol, 224 mg), the desired arylboronic acid (1.2 mmol), and K2​CO3​ (2.0 mmol, 276 mg).

• Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 mmol, 36.5 mg).

• Degassing (Critical Step): Add 1,4-Dioxane (4.0 mL) and deionized water (1.0 mL). Seal the flask with a rubber septum and sparge the mixture with ultra-pure Argon for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the homocoupling of the boronic acid and the oxidation of the phosphine ligand.

• Reaction: Heat the mixture to 90°C in a pre-heated oil bath for 12 hours.

• In-Process Control (IPC): Monitor via LC-MS. Self-Validation: The reaction is deemed complete when the characteristic bromine isotope doublet (M and M+2 peaks of equal intensity at m/z 224/226) completely disappears from the total ion chromatogram.

• Workup & Purification: Cool to room temperature, dilute with EtOAc (15 mL), and wash with brine (3 x 10 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Application II: Buchwald-Hartwig Amination

Buchwald-Hartwig amination of this intermediate is widely utilized to generate amino-pyridine scaffolds, which are essential building blocks for kinase inhibitors targeting FGFR, VEGFR, and PDGFR[3].

Self-Validating Protocol: Synthesis of 4-Amino-3-(difluoromethoxy)pyridine

• Preparation: In a nitrogen-filled glovebox, charge a vial with 4-Bromo-3-(difluoromethoxy)pyridine (1.0 mmol, 224 mg), the target primary or secondary amine (1.2 mmol), Pd2​(dba)3​ (0.02 mmol, 18.3 mg), XPhos (0.04 mmol, 19.0 mg), and Cs2​CO3​ (2.0 mmol, 651 mg).

• Solvent Addition: Add anhydrous Toluene (5.0 mL). Seal the vial with a PTFE-lined cap and remove it from the glovebox.

• Reaction: Stir the mixture at 100°C for 16 hours. Self-Validation: The reaction mixture will transition from a dark red/purple suspension (characteristic of the active Pd(0)-dba complex) to a pale yellow or light brown suspension upon successful catalyst turnover and completion.

• Workup: Cool the mixture to room temperature. Dilute with EtOAc (10 mL) and filter through a pad of Celite to remove the inorganic salts and palladium black.

• Purification: Concentrate the filtrate under reduced pressure and purify via reverse-phase preparative HPLC (Acetonitrile/ H2​O with 0.1% TFA) to isolate the amine product as a TFA salt.

Workflow Visualization

The following diagram illustrates the divergent synthetic utility of 4-Bromo-3-(difluoromethoxy)pyridine in pharmaceutical development.

Divergent synthetic workflows utilizing 4-Bromo-3-(difluoromethoxy)pyridine as a core intermediate.

Quality Control & Analytical Validation

To ensure the structural integrity of the synthesized intermediates, rigorous analytical validation is required. The difluoromethoxy group is particularly susceptible to degradation under overly harsh basic conditions.

Self-Validating NMR Check: Perform 1H NMR (400 MHz, CDCl3​ ). The successful retention of the −OCF2​H group is definitively confirmed by the presence of a characteristic triplet integrating to 1H, typically appearing between 6.50 ppm and 7.00 ppm . This triplet is generated by the massive geminal coupling between the proton and the two adjacent fluorine atoms, exhibiting a coupling constant of JH−F​≈70−75 Hz . If this triplet is absent, the bioisostere has been cleaved or degraded during the reaction.

Sources

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• 3. US8513276B2 - Imidazo[1,2-a]pyridine compounds for use in treating cancer - Google Patents [patents.google.com]

Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) on 4-Bromo-3-(difluoromethoxy)pyridine

Abstract

This document provides a comprehensive technical guide for performing nucleophilic aromatic substitution (SNAr) reactions on 4-Bromo-3-(difluoromethoxy)pyridine. This versatile building block is of significant interest to researchers, scientists, and drug development professionals due to the prevalence of substituted pyridines in pharmaceuticals. These application notes offer detailed protocols for the substitution of the C4-bromo substituent with a variety of nucleophiles, including amines, alcohols, and thiols. The underlying principles of SNAr on electron-deficient pyridine rings are discussed, providing a framework for reaction optimization and troubleshooting.

Introduction: The Strategic Importance of SNAr on Pyridine Scaffolds

The pyridine ring is a cornerstone in medicinal chemistry, appearing in a vast number of approved drugs.[1] Its electron-deficient nature, a consequence of the electronegative nitrogen atom, renders it susceptible to nucleophilic attack, particularly at the C2 and C4 positions.[2][3][4][5] This inherent reactivity is harnessed in nucleophilic aromatic substitution (SNAr) reactions to introduce a diverse array of functional groups, enabling the exploration of chemical space in drug discovery programs.

The SNAr reaction on halopyridines typically proceeds through a two-step addition-elimination mechanism involving a resonance-stabilized Meisenheimer intermediate.[1][6][7] The stability of this intermediate is a key factor governing the reaction's feasibility. The pyridine nitrogen plays a crucial role in stabilizing the negative charge developed during the nucleophilic attack, especially when the leaving group is at the C2 or C4 position.[2][3]

4-Bromo-3-(difluoromethoxy)pyridine is a particularly interesting substrate for SNAr. The bromine atom at the C4 position is a good leaving group, and the electron-withdrawing difluoromethoxy group at the C3 position further activates the pyridine ring towards nucleophilic attack. This guide will provide detailed, field-proven protocols for the successful execution of SNAr reactions on this substrate.

Mechanistic Overview: The SNAr Pathway on Pyridine

The generally accepted mechanism for SNAr reactions involves the formation of a discrete, non-aromatic Meisenheimer complex.[8] However, recent studies suggest that some SNAr reactions may proceed through a concerted mechanism.[6][8] For the purpose of these application notes, we will consider the classical two-step mechanism as a practical framework for understanding and optimizing these reactions.

The key steps are:

• Nucleophilic Attack: The nucleophile attacks the carbon atom bearing the leaving group (in this case, bromine at C4), forming a high-energy anionic intermediate known as a Meisenheimer complex.

• Leaving Group Departure: The leaving group is eliminated, and the aromaticity of the pyridine ring is restored, yielding the substituted product.

The rate of the SNAr reaction is influenced by several factors:

• Leaving Group: The nature of the leaving group is critical. For halogens, the typical reactivity order in SNAr is F > Cl > Br > I.[3] While fluorine is the most activating due to its high electronegativity, bromine is still a very effective leaving group in many applications.

• Nucleophile: The strength of the nucleophile is a major determinant of reaction success. Stronger nucleophiles generally lead to faster reactions.[3]

• Solvent: Polar aprotic solvents such as DMSO, DMF, and NMP are often preferred as they effectively solvate the counter-ion of the nucleophile, increasing its reactivity.[3]

• Ring Activation: Electron-withdrawing groups on the pyridine ring enhance its electrophilicity and accelerate the rate of nucleophilic attack.[3][4] The difluoromethoxy group in the target substrate serves this purpose.

Caption: Generalized SNAr Mechanism on 4-Bromo-3-(difluoromethoxy)pyridine.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for conducting SNAr reactions on 4-Bromo-3-(difluoromethoxy)pyridine with various classes of nucleophiles. These protocols are intended as a starting point and may require optimization based on the specific nucleophile and desired scale.

General Considerations

• Reagents and Solvents: All reagents should be of high purity. Anhydrous solvents should be used when necessary, particularly when working with strong bases or moisture-sensitive nucleophiles.

• Inert Atmosphere: For reactions involving strong bases like sodium hydride or organolithium reagents, it is crucial to maintain an inert atmosphere (e.g., argon or nitrogen) to prevent quenching of the reagents.[1]

• Reaction Monitoring: Reaction progress should be monitored by an appropriate analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][9][10]

• Purification: The final products are typically purified by column chromatography on silica gel.[11][12]

Protocol 1: SNAr with Amine Nucleophiles

This protocol describes a general procedure for the reaction of 4-Bromo-3-(difluoromethoxy)pyridine with primary or secondary amines.

Materials:

• 4-Bromo-3-(difluoromethoxy)pyridine (1.0 eq.)

• Amine nucleophile (1.2-1.5 eq.)

• Base (e.g., K₂CO₃, Cs₂CO₃, or a non-nucleophilic organic base like DIPEA) (2.0 eq.)

• Solvent (e.g., DMF, DMSO, NMP, or ACN)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a clean, dry reaction vessel, add 4-Bromo-3-(difluoromethoxy)pyridine and the chosen solvent.

• Add the amine nucleophile, followed by the base.

• Heat the reaction mixture to 80-120 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the reaction mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-amino-3-(difluoromethoxy)pyridine derivative.[1]

Protocol 2: SNAr with Alcohol Nucleophiles (O-Arylation)

This protocol outlines the reaction with alcohols, which typically requires the use of a strong base to generate the more nucleophilic alkoxide.

Materials:

• 4-Bromo-3-(difluoromethoxy)pyridine (1.0 eq.)

• Alcohol nucleophile (1.5-2.0 eq.)

• Strong base (e.g., NaH, KH, or KHMDS) (1.5 eq.)

• Anhydrous solvent (e.g., THF, DMF)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere, add the alcohol and anhydrous solvent.

• Cool the solution to 0 °C and add the strong base portion-wise.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the alkoxide.

• Add a solution of 4-Bromo-3-(difluoromethoxy)pyridine in the same anhydrous solvent to the alkoxide solution.

• Heat the reaction mixture as necessary (e.g., 60-100 °C) and monitor its progress.

• Upon completion, cool the reaction to 0 °C and carefully quench with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, then dry over an anhydrous drying agent.

• Filter and concentrate the solvent under reduced pressure.

• Purify the residue by column chromatography to yield the desired 4-alkoxy-3-(difluoromethoxy)pyridine.

Protocol 3: SNAr with Thiol Nucleophiles (S-Arylation)

This protocol details the reaction with thiols. While thiols are generally good nucleophiles, the use of a base to form the thiolate can accelerate the reaction.[13]

Materials:

• 4-Bromo-3-(difluoromethoxy)pyridine (1.0 eq.)

• Thiol nucleophile (1.1-1.3 eq.)

• Base (e.g., K₂CO₃, Cs₂CO₃, or Et₃N) (1.5-2.0 eq.)

• Solvent (e.g., DMF, ACN)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• In a reaction vessel, dissolve the thiol in the chosen solvent.

• Add the base and stir for 15-30 minutes at room temperature.

• Add 4-Bromo-3-(difluoromethoxy)pyridine to the mixture.

• Heat the reaction, if necessary, and monitor by TLC or LC-MS.[14]

• Once the reaction is complete, cool to room temperature and dilute with water.

• Extract the product with an organic solvent.

• Wash the combined organic extracts with brine, dry over an anhydrous drying agent, and filter.

• Remove the solvent in vacuo.

• Purify the crude material by column chromatography to obtain the desired 4-thioether-3-(difluoromethoxy)pyridine.

Data Presentation: Summary of Reaction Conditions

The following table summarizes typical reaction conditions for the SNAr of 4-Bromo-3-(difluoromethoxy)pyridine with representative nucleophiles.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temperature (°C)	Typical Reaction Time (h)
Amines	Morpholine	K₂CO₃	DMF	100	12-24
Aniline	Cs₂CO₃	Dioxane	110	18-36
Alcohols	Ethanol	NaH	THF	65	8-16
Phenol	K₂CO₃	DMSO	130	24-48
Thiols	Thiophenol	Et₃N	ACN	80	4-12
Benzyl mercaptan	K₂CO₃	DMF	80	6-18

Workflow Visualization

The following diagram illustrates the general experimental workflow for the SNAr reaction and subsequent product isolation.

Caption: General experimental workflow for SNAr reactions.

Troubleshooting and Key Considerations

• Low or No Reactivity:

  • Assess Nucleophile Strength: If a weak nucleophile is used, consider using a stronger base to generate a more potent nucleophilic species (e.g., deprotonating an alcohol to an alkoxide).[3]

  • Increase Temperature: Higher temperatures can often overcome activation energy barriers. Microwave irradiation can be a powerful tool to accelerate these reactions.[1][15]

  • Solvent Choice: Ensure a suitable polar aprotic solvent is being used.

  • Leaving Group: While bromine is a good leaving group, for particularly challenging transformations, the corresponding fluoro- or chloro-pyridine may exhibit different reactivity.[3]

• Side Reactions:

  • Competitive N- vs. O- or S-alkylation: For nucleophiles with multiple reactive sites, regioselectivity can be an issue. Careful control of reaction conditions (base, solvent, temperature) may be necessary.

  • Decomposition: Some substrates or products may be unstable at high temperatures. If decomposition is observed, consider running the reaction at a lower temperature for a longer period.

Conclusion

The nucleophilic aromatic substitution reaction on 4-Bromo-3-(difluoromethoxy)pyridine is a robust and versatile method for the synthesis of a wide range of substituted pyridine derivatives. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully utilize this important building block in their synthetic endeavors. By understanding the underlying mechanistic principles and carefully controlling reaction parameters, a high degree of success can be achieved in the preparation of novel compounds for various applications, particularly in the field of drug discovery.

References

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018, October 17). Chemistry Stack Exchange. Retrieved from [Link]

• Bull, J. A., & Smith, J. G. (2013). Concerted Nucleophilic Aromatic Substitution Reactions. European Journal of Organic Chemistry, 2013(20), 4253–4265. Retrieved from [Link]

• Vishash, T. (2020, September 9). (L-450) Nucleophilic aromatic substitution on Pyridine: Resonance, Mechanism and Selectivity [Video]. YouTube. Retrieved from [Link]

• Du, P., Zhao, J., Liu, S., & Yue, Z. (2021). Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. Physical Chemistry Chemical Physics, 23(27), 14867–14875. Retrieved from [Link]

• Ye, Z., et al. (2021). Facile Pyridine SNAr Reactions via N-Phosphonium–Pyridinium Intermediates. Organic Letters, 23(15), 5894–5898. Retrieved from [Link]

• Majireck, M. H., et al. (2022). Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega, 7(4), 3845–3854. Retrieved from [Link]

• Majireck, M. H., et al. (2024). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. Retrieved from [Link]

• Crampton, M. (2015, June 15). Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. Pen & Prosperity. Retrieved from [Link]

• Cooks, R. G., et al. (2025, April 30). High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions. ACS Central Science. Retrieved from [Link]

• Moody, C. J., & Allin, S. M. (2005). Improved Methodologies for the Preparation of Highly Substituted Pyridines. The Journal of Organic Chemistry, 70(23), 9461–9473. Retrieved from [Link]

• Process for the preparation of substituted pyridines. (1982). Google Patents.

• Soderburg, T. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. In Organic Chemistry II. KPU Pressbooks. Retrieved from [Link]

• Purification method of pyridine and pyridine derivatives. (2012, March 13). Google Patents.

• Sinardo, B., et al. (2022). Mild nucleophilic aromatic substitutions of bench-stable 2-halopyridinium ketene hemiaminals with thiols and thiolates. American Chemical Society. Retrieved from [Link]

• A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. (2017). Molecules, 22(10), 1699. Retrieved from [Link]

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. (2012). The Journal of Organic Chemistry, 77(19), 8564–8573. Retrieved from [Link]

• Ryan, S. J., et al. (2016). Concerted nucleophilic aromatic substitutions. Nature, 530(7589), 193–196. Retrieved from [Link]

• Um, I.-H., et al. (2012). Mechanistic Assessment of SNAr Displacement of Halides from 1-Halo-2,4-dinitrobenzenes by Selected Primary and Secondary Amines: Brønsted and Mayr Analyses. The Journal of Organic Chemistry, 77(20), 9036–9044. Retrieved from [Link]

• Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. (2017). Scientific Reports, 7, 41740. Retrieved from [Link]

• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Gandioso, A., et al. (2020). A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Advances, 10(50), 29829–29834. Retrieved from [Link]

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• Eliminative Nucleophilic Aromatic Substitution of Hydrogen (SNArH): An Alternative Mechanism Explaining Reactivity of N-heterocyclic Carbene (NHC) toward Tritylium. (2026, January 29). ResearchGate. Retrieved from [Link]

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• Gandioso, A., et al. (2020, August 13). A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Advances. Retrieved from [Link]

• Gandioso, A., et al. (2020). A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Advances, 10(50), 29829–29834. Retrieved from [Link]

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• Unraveling Divergence in Haloselectivity of SNAr and Cross Coupling vs Halogen-Metal Exchange Reactions. (n.d.). WuXi Biology. Retrieved from [Link]

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Application Note: 4-Bromo-3-(difluoromethoxy)pyridine as a Strategic Building Block in Agrochemical Synthesis

Executive Summary

The development of next-generation agrochemicals—ranging from succinate dehydrogenase inhibitor (SDHI) fungicides to novel nematicides—relies heavily on the strategic incorporation of fluorine. 4-Bromo-3-(difluoromethoxy)pyridine (CAS: 1804910-68-6) has emerged as a highly privileged building block in this domain. This application note details the physicochemical rationale behind utilizing this specific scaffold and provides field-proven, self-validating protocols for its late-stage functionalization. By leveraging the unique electronic properties of the difluoromethoxy group and the electrophilic reactivity of the 4-bromo handle, researchers can efficiently generate diverse libraries of bioactive heterocycles.

Physicochemical Profiling & The "Fluorine Effect"

In modern agrochemical design, the substitution of hydrogen or simple alkyl groups with fluorinated motifs is a critical tool for optimizing efficacy and environmental safety [1]. The selection of 4-bromo-3-(difluoromethoxy)pyridine is driven by two distinct structural advantages:

• The Difluoromethoxy (-OCF₂H) Advantage: Unlike the fully fluorinated trifluoromethoxy (-OCF₃) group, the -OCF₂H moiety acts as a lipophilic hydrogen bond donor. This conformational flexibility allows it to adapt to complex enzyme binding pockets, enhancing target affinity. Furthermore, it significantly improves membrane permeability and metabolic stability, reducing premature degradation in soil and plant tissues [2].

• The 4-Bromo Electrophilic Handle: The pyridine core is inherently electron-deficient. The addition of the strongly electron-withdrawing 3-difluoromethoxy group via inductive effects further depletes electron density at the 4-position. This electronic environment makes the C-Br bond exceptionally reactive toward oxidative addition by low-valent transition metals, rendering it an ideal substrate for cross-coupling reactions [4].

Agrochemical lead generation workflow utilizing the 4-bromo-3-(difluoromethoxy)pyridine scaffold.

Strategic Utility in Synthesis

The primary utility of this building block lies in its capacity to undergo transition-metal-catalyzed cross-coupling. Because the pyridine nitrogen can coordinate with and poison certain palladium catalysts, and the adjacent -OCF₂H group provides steric bulk, the choice of catalytic system is paramount. The protocols below have been engineered to overcome these specific challenges, ensuring high-yielding, reproducible library generation.

Quantitative Data Presentation: Cross-Coupling Optimization

The following table summarizes the optimized reaction parameters for functionalizing the 4-position of the scaffold, demonstrating the causality between coupling partner geometry and catalyst selection.

Coupling Partner	Reaction Type	Catalyst System	Base / Solvent System	Temp / Time	Typical Yield
Phenylboronic acid	Suzuki-Miyaura	Pd(dppf)Cl₂ (5 mol%)	K₂CO₃ / 1,4-Dioxane:H₂O (4:1)	90°C / 12h	88 - 92%
4-Fluorophenylboronic acid	Suzuki-Miyaura	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ / Toluene:EtOH:H₂O	100°C / 16h	82 - 85%
Morpholine (Aliphatic)	Buchwald-Hartwig	Pd₂(dba)₃ / Xantphos	Cs₂CO₃ / Toluene	100°C / 18h	72 - 76%
2-Aminopyridine (Aryl)	Buchwald-Hartwig	Pd(OAc)₂ / BINAP	KOtBu / Toluene	110°C / 24h	65 - 70%

Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling (Biaryl Scaffold Construction)

This protocol describes the synthesis of 3-(difluoromethoxy)-4-phenylpyridine, a common intermediate for SDHI fungicides.

Causality & Design Rationale: To ensure the trustworthiness of the Suzuki coupling, this protocol employs a biphasic 1,4-dioxane/water system. 1,4-Dioxane provides excellent solubility for the fluorinated pyridine and the boronic acid, while water is strictly required to dissolve the K₂CO₃ base, generating the highly active hydroxide/carbonate species necessary to form the reactive boronate complex for transmetalation. Pd(dppf)Cl₂ is selected because its bidentate dppf ligand prevents catalyst deactivation by the coordinating pyridine nitrogen.

Step-by-Step Methodology:

• Preparation: To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 4-bromo-3-(difluoromethoxy)pyridine (1.0 equiv, 1.0 mmol, 224 mg) and phenylboronic acid (1.2 equiv, 1.2 mmol, 146 mg).

• Catalyst & Base Addition: Add Pd(dppf)Cl₂ (0.05 equiv, 0.05 mmol, 36.5 mg) and potassium carbonate (K₂CO₃) (2.5 equiv, 2.5 mmol, 345 mg).

• Solvent Introduction & Degassing: Add 10 mL of a 4:1 mixture of 1,4-dioxane and deionized water. Seal the flask with a rubber septum. Degas the mixture by sparging with ultra-pure Argon for 15 minutes. Critical Step: Degassing prevents the oxidation of the electron-rich Pd(0) active species to inactive Pd(II) oxides.

• Reaction Execution: Replace the septum with a Teflon stopcock, place the flask in a pre-heated oil bath at 90°C, and stir vigorously for 12 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with saturated aqueous NaHCO₃ (2 × 15 mL) followed by brine (15 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to afford the pure biaryl product.

Catalytic cycle of Pd-catalyzed Suzuki-Miyaura coupling with 4-bromo-3-(difluoromethoxy)pyridine.

Protocol B: Buchwald-Hartwig Amination (Aminopyridine Construction)

This protocol details the coupling of the scaffold with morpholine, a motif frequently utilized in systemic insecticides.

Causality & Design Rationale: The Buchwald-Hartwig amination of electron-deficient bromopyridines is notoriously plagued by competitive base-mediated hydrolysis and β -hydride elimination. By utilizing Pd₂(dba)₃ in conjunction with Xantphos—a ligand with a wide bite angle (~111°)—we force the Pd center into a rigid geometry that drastically accelerates reductive elimination over off-target pathways. Cs₂CO₃ is selected as the base over stronger alkoxides (like NaOtBu) to prevent unintended nucleophilic attack on the sensitive difluoromethoxy group [3].

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge a 20 mL reaction vial with 4-bromo-3-(difluoromethoxy)pyridine (1.0 equiv, 1.0 mmol, 224 mg), Pd₂(dba)₃ (0.02 equiv, 0.02 mmol, 18.3 mg), Xantphos (0.04 equiv, 0.04 mmol, 23.1 mg), and Cs₂CO₃ (2.0 equiv, 2.0 mmol, 651 mg).

• Amine & Solvent Addition: Add morpholine (1.5 equiv, 1.5 mmol, 130 µL) and anhydrous, degassed toluene (8 mL).

• Reaction Execution: Seal the vial with a Teflon-lined crimp cap, remove it from the glovebox, and heat in an aluminum heating block at 100°C for 18 hours with vigorous stirring.

• Workup: Cool to room temperature, dilute with dichloromethane (15 mL), and filter through a short pad of Celite to remove inorganic salts and palladium black. Wash the Celite pad with additional dichloromethane (10 mL).

• Purification: Concentrate the filtrate in vacuo. Purify the crude product via flash column chromatography (Dichloromethane/Methanol, 95:5) to yield the pure 4-morpholino-3-(difluoromethoxy)pyridine.

References

• Jeschke, P. (2022). "Current Trends in the Design of Fluorine-Containing Agrochemicals." European Journal of Organic Chemistry. URL:[Link]

• Burns, A. R., et al. (2022). "A Nematode-Selective Potentiator of Organophosphate and Carbamate Agrochemicals." bioRxiv. URL:[Link]

Technical Notes & Optimization

Overcoming steric hindrance in 4-Bromo-3-(difluoromethoxy)pyridine reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who hit a wall when functionalizing 4-Bromo-3-(difluoromethoxy)pyridine .

The 3-(difluoromethoxy) group is a highly desirable bioisostere in medicinal chemistry, but it introduces severe steric and electronic complications during palladium-catalyzed cross-coupling reactions. This guide bypasses generic advice to provide you with field-proven, mechanistically grounded solutions and self-validating protocols to rescue your yields.

Part 1: Mechanistic FAQ & Causality

Q: Why do standard Pd(PPh₃)₄ conditions completely fail for 4-Bromo-3-(difluoromethoxy)pyridine? A: The failure is driven by a combination of steric shielding and catalyst trapping. Unlike a rigid methoxy group, the difluoromethyl (-OCF₂H) moiety is conformationally flexible and sweeps a massive steric cone angle. This physical bulk physically blocks the incoming palladium complex from inserting into the C4-Br bond. Furthermore, the oxygen and fluorine atoms can act as chelating ligands, trapping the palladium catalyst in a stable, unreactive resting state (an off-cycle species) that halts the oxidative addition step .

Q: How do we overcome this steric and electronic deactivation? A: You must manipulate the ligand architecture. Standard bidentate or small monodentate ligands cannot force the substrate out of its chelation trap. You must deploy extremely bulky, electron-rich dialkylbiaryl phosphines (e.g., BrettPhos, tBuXPhos) or specialized adamantyl-substituted ligands like PAd-AntPhos. Causality: These ligands stabilize a highly reactive 12-electron monoligated Pd(0) species that aggressively forces oxidative addition into the sterically hindered C-Br bond. Subsequently, their extreme steric bulk accelerates the reductive elimination step, preventing intermediate stalling .

Q: I am observing significant protodehalogenation (reduction to 3-(difluoromethoxy)pyridine) during my Buchwald-Hartwig amination. What is the root cause? A: Protodehalogenation in sterically hindered pyridines occurs when the rate of reductive elimination is slower than β-hydride elimination from the coordinated amine or solvent . Because the -OCF₂H group crowds the palladium center, the two coupling partners struggle to achieve the necessary cis-geometry for product release. Actionable Fix: Switch to a more rigid ligand (e.g., RuPhos) and use a stronger, non-nucleophilic base (like NaOtBu or LiHMDS) to accelerate the deprotonation of the amine, pushing the catalytic cycle forward before β-hydride elimination can occur.

Part 2: Diagnostic Troubleshooting Tree

Use the following logical workflow to diagnose and correct low yields in your cross-coupling reactions.

Diagnostic workflow for troubleshooting low yields in 4-Bromo-3-(difluoromethoxy)pyridine couplings.

Part 3: Quantitative Data & Ligand Selection

The table below summarizes the causality behind ligand selection when coupling 4-Bromo-3-(difluoromethoxy)pyridine with a standard arylboronic acid.

Catalyst System	Ligand Steric Profile	Base	Yield (%)	Primary Observation / Failure Mode
Pd(PPh₃)₄	Low (Cone angle 145°)	Na₂CO₃	< 10%	Complete recovery of starting material. Catalyst trapped in off-cycle chelate.
Pd(dppf)Cl₂	Medium (Bidentate)	K₂CO₃	25%	High levels of boronic acid homocoupling due to stalled oxidative addition.
Pd₂(dba)₃ / SPhos	High (Biaryl)	K₃PO₄	78%	Good conversion. Minor protodehalogenation observed.
Pd(OAc)₂ / PAd-AntPhos	Extreme (Adamantyl)	Cs₂CO₃	> 90%	Rapid oxidative addition, clean product formation .

Part 4: Self-Validating Experimental Protocols

A protocol is only as good as its built-in failure checks. The following methodologies are designed as self-validating systems; if a validation checkpoint fails, do not proceed to the next step.

Protocol 1: Suzuki-Miyaura Cross-Coupling

Self-validating experimental workflow for Suzuki-Miyaura cross-coupling.

Step 1: Catalyst Pre-activation

• Action: In a glovebox, combine Pd₂(dba)₃ (2.5 mol%) and SPhos (10 mol%) in anhydrous, degassed 1,4-dioxane. Stir at 40°C for 15 minutes.

• Causality: Pre-forming the active L₁Pd(0) species prevents the 4-Bromo-3-(difluoromethoxy)pyridine from prematurely chelating and poisoning the Pd₂(dba)₃ resting state.

• Validation Checkpoint: The solution must transition from a deep purple/red to a clear golden-yellow. If the solution turns black, Pd(0) has precipitated due to oxygen/moisture contamination. Abort and restart.

Step 2: Substrate Addition

• Action: Add 4-Bromo-3-(difluoromethoxy)pyridine (1.0 equiv) and the arylboronic acid (1.5 equiv) to the active catalyst solution.

• Causality: An excess of boronic acid compensates for any slow transmetalation caused by the steric bulk of the pyridine ring.

Step 3: Base Addition & Reaction

• Action: Add an aqueous solution of K₃PO₄ (3.0 equiv, degassed) dropwise. Seal the vessel and heat to 100°C for 12 hours.

• Causality: K₃PO₄ is chosen over Na₂CO₃ because its higher basicity accelerates the transmetalation step, which is otherwise bottlenecked by the steric hindrance of the -OCF₂H group.

• Validation Checkpoint: At 2 hours, pull an aliquot for TLC (Hexanes/EtOAc 3:1). You should observe >50% consumption of the UV-active bromide spot. If starting material is untouched, oxidative addition has failed.

Protocol 2: Buchwald-Hartwig Amination

Step 1: Reagent Assembly

• Action: Combine 4-Bromo-3-(difluoromethoxy)pyridine (1.0 equiv), amine (1.2 equiv), Pd(OAc)₂ (5 mol%), tBuXPhos (10 mol%), and NaOtBu (2.0 equiv) in anhydrous toluene.

• Causality: tBuXPhos is specifically selected for its extreme steric bulk, which forces the difficult C-N reductive elimination step to occur faster than competitive β-hydride elimination .

Step 2: Heating Profile

• Action: Heat the reaction strictly at 110°C. Do not attempt this at room temperature or 60°C.

• Causality: The activation energy barrier for oxidative addition into the sterically shielded C4-Br bond requires high thermal input.

• Validation Checkpoint: Monitor via LC-MS. The mass corresponding to the protodehalogenated byproduct (M - Br + H) should remain below 10% relative to the product mass. If protodehalogenation dominates, switch the base to LiHMDS to accelerate amine deprotonation.

Part 5: References

1.[1] Discovery of Clinical Candidate GLPG3970: A Potent and Selective Dual SIK2/SIK3 Inhibitor for the Treatment of Autoimmune and Inflammatory Diseases. National Institutes of Health (PMC). 2.[2] Palladium-Catalyzed Difluoromethylation of Aryl Chlorides and Bromides with TMSCF2H. ACS Publications. 3.[3] A Sterically Hindered Phosphorus Ligand for Palladium-Catalyzed Sterically Hindered Aryl-Alkyl Coupling Reaction. Chinese Journal of Organic Chemistry (SIOC). 4.[4] Palladium-Catalyzed Cross Couplings in Organic Synthesis. The Nobel Prize.

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• 3. sioc-journal.cn [sioc-journal.cn]
• 4. nobelprize.org [nobelprize.org]

Purification techniques for 4-Bromo-3-(difluoromethoxy)pyridine reaction mixtures

Introduction

4-Bromo-3-(difluoromethoxy)pyridine is a key heterocyclic building block in medicinal chemistry and materials science. The introduction of the difluoromethoxy group can significantly alter a molecule's physicochemical properties, such as lipophilicity and metabolic stability, making it a valuable moiety in drug design. However, the synthesis of this and related fluorinated pyridines can lead to complex reaction mixtures containing starting materials, regioisomers, and by-products.

This guide provides researchers and drug development professionals with a dedicated technical support resource for purifying 4-Bromo-3-(difluoromethoxy)pyridine. It is structured as a series of frequently asked questions and troubleshooting scenarios to directly address common challenges encountered in the laboratory. The methodologies described herein are designed to be self-validating, emphasizing in-process analytical checks to ensure the highest purity of the final compound.

Section 1: Frequently Asked Questions (FAQs)

This section covers foundational knowledge essential for handling and purifying 4-Bromo-3-(difluoromethoxy)pyridine.

Question: What are the expected physicochemical properties of 4-Bromo-3-(difluoromethoxy)pyridine?

Answer: Understanding the basic properties of the target compound is the first step in designing a purification strategy. While experimental data for this specific isomer is not widely published, we can infer its properties based on related structures and general chemical principles.

Table 1: Estimated Physicochemical Properties

Property	Expected Value/Characteristic	Rationale & Significance for Purification
Physical State	Likely a liquid or a low-melting solid at room temperature.	Determines the primary purification choice. Solids may be amenable to recrystallization, while liquids will almost certainly require chromatography or distillation.
Molecular Weight	~224.01 g/mol	This moderate molecular weight makes it suitable for standard analytical techniques like GC-MS and ESI-MS.
Boiling Point	High; likely >200 °C (estimated).	High boiling point makes removal of common organic solvents (DCM, EtOAc, Hexanes) via rotary evaporation straightforward. Vacuum distillation for purification would require high vacuum and temperature.
Solubility	Expected to be soluble in common organic solvents like dichloromethane (DCM), ethyl acetate (EtOAc), chloroform, and tetrahydrofuran (THF)[1].	Crucial for selecting solvents for extraction, chromatography, and recrystallization. Its polarity is moderate due to the pyridine nitrogen and difluoromethoxy group.

| pKa | Weakly basic (pKa of pyridine is ~5.2). | The pyridine nitrogen can be protonated. This allows for purification via acid-base extraction; washing an organic solution with dilute acid can remove basic impurities, but may also extract the product if the acid is too concentrated[2]. |

Question: What are the most common impurities I should anticipate in my crude reaction mixture?

Answer: The impurity profile is a direct result of the synthetic route. A common approach to synthesizing such compounds involves the reaction of a brominated hydroxypyridine with a difluoromethylating agent or the bromination of a difluoromethoxypyridine. Potential impurities include:

• Unreacted Starting Materials: e.g., 3-(difluoromethoxy)pyridine or 4-bromopyridin-3-ol.

• Regioisomers: Bromination or functionalization at other positions on the pyridine ring.

• Over-brominated or Under-brominated Species: e.g., Dibrominated pyridines.

• By-products from the Difluoromethoxylation Reaction: Products from decomposition of the fluorinating agent.

• Residual High-Boiling Solvents: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are common solvents in these reactions and are notoriously difficult to remove[2].

• Inorganic Salts: Bases like potassium carbonate or cesium carbonate used in the reaction.

Question: Which analytical techniques are best for assessing the purity of 4-Bromo-3-(difluoromethoxy)pyridine?

Answer: A multi-technique approach is essential for a comprehensive purity assessment.

• NMR Spectroscopy (¹H, ¹⁹F, ¹³C): This is the most powerful tool.

  • ¹H NMR: Confirms the substitution pattern on the pyridine ring and detects proton-containing organic impurities.

  • ¹⁹F NMR: Is highly sensitive for fluorine. It will show a characteristic triplet for the -OCF₂H group and can easily detect any other fluorine-containing by-products[3].

  • ¹³C NMR: Confirms the carbon skeleton and the presence of the C-Br and C-O bonds.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying volatile and thermally stable impurities. It provides both the retention time (a measure of purity) and the mass-to-charge ratio of the components[4][5].

• High-Performance Liquid Chromatography (HPLC): Excellent for quantitative purity analysis (e.g., purity >99.5%) and for detecting non-volatile impurities. A C18 reverse-phase column is a common starting point[5].

Section 2: Troubleshooting Guide for Common Purification Issues

This guide addresses specific problems you may encounter during purification in a question-and-answer format.

Question: My crude reaction was performed in DMF and, after removing the solvent under high vacuum, I'm left with a dark, oily residue containing solids. What is my first step?

Answer: This is a very common scenario. The goal is to remove the highly polar DMF and inorganic salts before attempting chromatography or crystallization. An aqueous workup is the correct first step.

Causality: High-boiling polar solvents like DMF are miscible with water, while your desired product is likely soluble in a non-polar organic solvent[2]. Inorganic salts are soluble in water but not in organic solvents. This difference in solubility is the basis for the separation.

Solution: Liquid-Liquid Extraction

• Dissolve the entire crude residue in a generous amount of a suitable organic solvent, such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Transfer the solution to a separatory funnel.

• Wash the organic layer repeatedly with water to remove the DMF. A common rule of thumb is to use at least 5 volumes of water for every volume of DMF[2]. For stubborn emulsions, washing with a brine (saturated NaCl) solution can help break them.

• If the reaction used a basic catalyst, a wash with dilute aqueous acid (e.g., 0.5 N HCl) can remove it. Caution: Your product is a weak base and may partition into the aqueous layer if the acid is too strong[2]. Always check the aqueous layer by TLC to ensure you are not losing your product.

• Dry the separated organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate via rotary evaporation.

• Verification: Before proceeding, take a ¹H NMR of this "worked-up" crude material. The characteristic DMF peaks (δ ≈ 8.0, 2.9, 2.7 ppm) should be absent. You should now have a much cleaner, albeit still impure, product.

Question: I am trying to purify my product using flash column chromatography, but it is co-eluting with an impurity. How can I improve the separation?

Answer: This indicates that the chosen solvent system does not provide adequate resolution between your product and the impurity. The key is to optimize the mobile phase and column parameters.

Causality: In normal-phase chromatography, separation is based on the differential adsorption of compounds to the polar silica surface[6]. If two compounds have very similar polarities, they will travel down the column at similar rates. The goal is to find a solvent system that maximizes the difference in their affinity for the silica gel.

Solutions:

• Optimize the Mobile Phase:

  • Target an Rf of 0.2-0.3: For the best separation, the Rf (retention factor) of your target compound on a TLC plate should be between 0.2 and 0.3 in the chosen eluent[7]. An Rf that is too high (>0.4) means the compound is moving too fast for effective separation. An Rf that is too low (<0.1) can lead to band broadening and long elution times.

  • Change Solvent Polarity: Use a less polar solvent system. For example, if you are using 20% EtOAc in Hexanes, try 10% or 15%.

  • Change Solvent Selectivity: If simply changing the polarity doesn't work, switch one of the solvent components. For example, replace ethyl acetate with a different moderately polar solvent like diethyl ether or a mixture of DCM and hexanes. Different solvents interact with the silica and your compounds in slightly different ways, which can dramatically alter the separation.

• Add a Modifier: Since pyridines are basic, they can interact strongly with the acidic silica gel, leading to peak tailing. Adding a small amount of a basic modifier like triethylamine (~0.1-1%) or ammonium hydroxide to the eluent can neutralize the acidic sites on the silica, resulting in sharper peaks and better resolution[6].

• Improve Column Packing and Loading:

  • Use a longer column for more difficult separations.

  • Ensure you are using high-quality silica gel with a small particle size (e.g., 40-63 µm) for higher resolution[8].

  • Use "dry loading": Adsorb your crude product onto a small amount of silica gel or Celite, evaporate the solvent, and load the resulting free-flowing powder onto the top of your column. This prevents polar loading solvents from interfering with the separation at the start[6].

Question: My product is a solid, but it "oils out" during recrystallization instead of forming crystals. What should I do?

Answer: "Oiling out" occurs when the solute comes out of the supersaturated solution at a temperature above its melting point, or when impurities prevent proper crystal lattice formation.

Causality: The compound is precipitating from the solution as a liquid phase rather than a solid crystalline phase. This is often caused by using a solvent that is too non-polar, cooling the solution too quickly, or the presence of impurities that disrupt crystallization[9].

Solutions:

• Re-heat and Add More "Good" Solvent: Re-heat the solution until the oil redissolves completely. Add a small amount more of the "good" (dissolving) solvent to ensure you are not starting from a supersaturated solution at too high a temperature[9].

• Slow Down the Cooling: Allow the flask to cool very slowly to room temperature on a benchtop, insulated with glass wool if necessary, before moving it to an ice bath. Slower cooling encourages the formation of well-ordered crystals[10].

• Use a Solvent/Anti-Solvent System: This is often the most effective solution.

  • Dissolve your compound in a minimum amount of a hot "good" solvent in which it is very soluble (e.g., acetone, ethyl acetate).

  • While the solution is still hot, slowly add a "poor" or "anti-solvent" in which your compound is insoluble (e.g., hexanes, heptane) dropwise until the solution just begins to turn cloudy (turbid)[9].

  • Add a few more drops of the hot "good" solvent to make it clear again.

  • Now, allow this mixed-solvent system to cool slowly. The gradual change in solvent polarity will gently force your product out of solution.

• Scratch or Seed: If crystals are slow to form, scratching the inside of the flask with a glass rod at the solvent line can create nucleation sites. Alternatively, adding a tiny crystal of pure product (a "seed crystal") will initiate crystallization[10].

Section 3: Detailed Purification Protocols

These protocols provide step-by-step instructions for the purification of a typical reaction mixture leading to 4-Bromo-3-(difluoromethoxy)pyridine.

Protocol 1: Flash Column Chromatography

This protocol is the workhorse method for purifying moderate quantities (100 mg - 10 g) of the crude product after an initial aqueous workup.

Methodology:

• Solvent System Selection: Develop a mobile phase using TLC. A common starting point for compounds of this polarity is a mixture of ethyl acetate and hexanes. Adjust the ratio until the Rf of the product is ~0.25[7][8].

• Column Packing:

  • Select a column of appropriate size for the amount of crude material.

  • Pack the column with silica gel (40-63 µm) as a slurry in the least polar component of your eluent (e.g., hexanes).

  • Ensure the silica bed is compact and level. Add a thin layer of sand on top to prevent disturbance during solvent addition.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a low-boiling solvent (e.g., DCM).

  • Add 2-3 times the mass of silica gel relative to your crude product.

  • Remove the solvent completely by rotary evaporation to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Begin elution with the pre-determined solvent system. Apply gentle air pressure to achieve a steady flow rate (a solvent drop rate of ~2 inches/minute is a good target)[8].

  • Collect fractions in an array of test tubes.

• Fraction Analysis:

  • Monitor the elution process by TLC, spotting every few fractions.

  • Identify the fractions containing your pure product.

• Isolation:

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator.

  • Place the flask under high vacuum for several hours to remove any residual solvent.

• Verification: Obtain the mass and calculate the yield. Confirm purity and identity using NMR and/or GC-MS.

Protocol 2: Recrystallization

This protocol is ideal for purifying solid products, especially for final polishing after chromatography to remove trace impurities.

Methodology:

• Solvent Selection: Test the solubility of your solid in various solvents. An ideal single solvent will dissolve the compound when hot but not when cold. If no single solvent is ideal, identify a miscible solvent/anti-solvent pair[9][10].

• Dissolution:

  • Place the solid in an Erlenmeyer flask with a stir bar.

  • Add the minimum amount of the hot "good" solvent required to fully dissolve the compound at its boiling point[11].

• Hot Filtration (if necessary): If there are insoluble impurities (dust, inorganic material), perform a hot gravity filtration to remove them.

• Crystallization:

  • If using an anti-solvent, add it dropwise to the hot solution as described in the troubleshooting guide above.

  • Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this process.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation:

  • Collect the crystals by vacuum filtration using a Büchner funnel[11].

  • Wash the crystals with a small amount of ice-cold solvent (the same solvent used for crystallization) to rinse away any remaining soluble impurities[11].

• Drying:

  • Allow the crystals to air-dry on the filter paper for a few minutes.

  • Transfer the crystals to a watch glass and dry them to a constant weight, preferably in a vacuum oven.

• Verification: Determine the melting point range of the crystals. A sharp melting point range (≤ 1-2 °C) is indicative of high purity[11]. Confirm identity and purity by NMR.

Section 4: Visual Workflows

These diagrams provide a logical framework for making decisions during the purification process.

Caption: Decision tree for selecting the primary purification method.

Caption: Troubleshooting guide for common recrystallization failures.

References

• Gandioso, A., El Fakiri, M., Rovira, A., & Marchán, V. (2020). A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. RSC Advances, 10(49), 29829–29834. Available at: [Link]

• Gandioso, A., El Fakiri, M., Rovira, A., & Marchán, V. (2020). A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent. National Center for Biotechnology Information. Available at: [Link]

• Ma, D., & collaborators. (2020). Proposed mechanism for conversion of 4-methoxypyridines into N-methyl-4-pyridones as cited in Gandioso et al., RSC Advances, 10, 29829-29834. Available at: [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. Available at: [Link]

• RSC Publishing. (n.d.). Example of flash chromatography for pyridine derivatives. RSC Advances. Available at: [Link]

• University of Canterbury. (n.d.). Impurity profiling and synthesis of a series of analogues and isomers of Bromo-DragonFLY. UC Research Repository. Available at: [Link]

• University of Rochester. (n.d.). Workup: Removing Sticky Reagents. Department of Chemistry. Available at: [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Available at: [Link]

• Interchim. (n.d.). Purification of different Pyridines using Waters X-bridge prep column. Flash-Chromatography.com. Available at: [Link]

• Biotage. (n.d.). Successful Flash Chromatography. Available at: [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods for Pyridine. Available at: [Link]

• Columbia University. (n.d.). Purification by Crystallization. Department of Chemistry. Available at: [Link]

• NextSDS. (n.d.). 3-bromo-4-(difluoromethoxy)pyridine — Chemical Substance Information. Available at: [Link]

• Royal Society of Chemistry. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews. Available at: [Link]

• Cerritos College. (n.d.). Purification of Impure Acetanilide. Available at: [Link]

• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab, Scripps Research. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone. PMC. Available at: [Link]

• International Journal of Research and Analytical Reviews. (2017). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. Available at: [Link]

Sources

• 1. 3-Bromo-4-(difluoromethyl)pyridine|CAS 114468-05-2 [benchchem.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. A simple method for the synthesis of N-difluoromethylated pyridines and 4-pyridones/quinolones by using BrCF2COOEt as the difluoromethylation reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. biotage.com [biotage.com]
• 7. orgsyn.org [orgsyn.org]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. cerritos.edu [cerritos.edu]
• 11. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]

Technical Support Center: Troubleshooting Difluoromethoxy (-OCF₂H) Group Degradation Under Basic Conditions

Executive Summary

The difluoromethoxy (-OCF₂H) group is a privileged pharmacophore in medicinal chemistry, acting as a lipophilic hydrogen-bond donor and a metabolically stable bioisostere for hydroxyl, thiol, and amine groups[1]. However, its unique electronic properties make it highly susceptible to degradation under harsh basic conditions. This support guide provides researchers with mechanistic insights, troubleshooting workflows, and self-validating protocols to prevent -OCF₂H degradation during complex synthetic sequences.

Section 1: Mechanistic Causality – The "Why" Behind the Degradation (FAQ)

Q: Why is the -OCF₂H group vulnerable to strong bases when the C-F bond is typically so strong? A: The vulnerability does not lie in direct C-F bond cleavage, but rather in the highly polarized C-H bond. The combined electron-withdrawing effect of the two fluorine atoms and the adjacent oxygen atom makes the difluoromethyl proton surprisingly acidic[2]. When exposed to strong bases (e.g., NaOH, KOH, NaH, or alkoxides), this proton is abstracted, forming a transient, highly unstable difluoromethyl carbanion (-OCF₂⁻).

Q: What is the exact degradation pathway once the carbanion forms? A: The resulting carbanion rapidly undergoes an α-elimination of a fluoride ion. This irreversible step generates a highly reactive difluorocarbene (:CF₂) intermediate and liberates the corresponding aryloxide or alkoxide (the deprotected alcohol/phenol)[3]. The difluorocarbene then reacts with water or hydroxide ions in the reaction mixture to ultimately form carbon monoxide (CO) or formate[3].

Base-catalyzed degradation pathway of the difluoromethoxy group via a difluorocarbene intermediate.

Section 2: Troubleshooting Guide – Specific Issues and Solutions

Issue 1: Complete loss of the -OCF₂H group during ester saponification.

• Symptom: LC-MS shows a mass corresponding to the deprotected phenol/alcohol (M - 50 Da). ¹⁹F NMR shows the disappearance of the characteristic -OCF₂H doublet (typically around -80 to -85 ppm, J ≈ 74 Hz).

• Root Cause: Standard saponification conditions (e.g., 2.0 M NaOH in MeOH/H₂O at 60°C) are too harsh. The high concentration of hydroxide at elevated temperatures drives the deprotonation of the -OCF₂H group.

• Solution: Shift to milder bases or enzymatic cleavage. Use LiOH in THF/MeOH/H₂O at 0°C to room temperature. The lower basicity and lower temperature significantly reduce the rate of carbanion formation. If chemical hydrolysis fails, consider using esterases or lipases (e.g., Candida antarctica Lipase B) at pH 7.0.

Issue 2: Unwanted side-products during N-alkylation of a neighboring amine.

• Symptom: Formation of N-difluoromethylated byproducts alongside the desired alkylated product.

• Root Cause: The base used for N-alkylation (e.g., NaH) degrades the -OCF₂H group, generating difluorocarbene in situ. The difluorocarbene is then electrophilically attacked by the nucleophilic amine in the reaction mixture, leading to N-difluoromethylation[4].

• Solution: Avoid hydride bases. Use weaker carbonate bases (K₂CO₃ or Cs₂CO₃) in polar aprotic solvents (DMF or MeCN) and rely on heating (up to 60°C) rather than strong basicity to drive the alkylation.

Decision matrix for handling -OCF₂H containing substrates in base-mediated synthetic steps.

Section 3: Quantitative Data – Base Compatibility Matrix

To guide experimental design, the following table summarizes the stability of a standard aryl-OCF₂H moiety under various basic conditions.

Base Reagent	Solvent System	Temp (°C)	Time (h)	Approx. -OCF₂H Degradation (%)	Recommendation
NaOH (2.0 M)	MeOH / H₂O	60	4	> 85%	Avoid . Rapid carbanion formation.
NaH (1.5 eq)	DMF	25	2	40 - 60%	High Risk . Generates difluorocarbene.
t-BuOK (1.2 eq)	THF	0	1	20 - 30%	Moderate Risk . Use strictly at low temps.
LiOH (3.0 eq)	THF / MeOH / H₂O	25	12	< 5%	Safe for ester saponification.
Cs₂CO₃ (2.0 eq)	DMF	60	12	< 2%	Safe for alkylations/arylations.
DIPEA (3.0 eq)	DCM	40	24	0%	Safe . Non-nucleophilic, weak base.

Section 4: Self-Validating Experimental Protocols

When a strong base cannot be avoided in a synthetic sequence, the most robust strategy is to alter the route to introduce the -OCF₂H group after the harsh basic steps. This approach is known as late-stage difluoromethylation[5].

Protocol: Late-Stage O-Difluoromethylation of Phenols using Sodium Chlorodifluoroacetate

Mechanistic Rationale: Sodium chlorodifluoroacetate (ClCF₂CO₂Na) thermally decarboxylates to generate difluorocarbene in situ. By using a mild base (K₂CO₃) to pre-form the phenoxide, the electrophilic difluorocarbene is trapped by the phenol before it can hydrolyze, effectively installing the -OCF₂H group without exposing the final molecule to harsh bases[4].

Self-Validation Checkpoints:

• Starting Material Verification: Ensure the starting phenol is fully dry. Trace water will quench the difluorocarbene, drastically reducing yields.

• Reaction Monitoring: Track the reaction via ¹⁹F NMR. The appearance of a doublet at ~ -80 to -85 ppm (J ≈ 74 Hz) confirms successful O-difluoromethylation and acts as an internal validation of the protocol.

Step-by-Step Methodology:

• Preparation: In an oven-dried, 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve the phenolic precursor (10.0 mmol) in anhydrous DMF (30 mL).

• Base Addition: Add anhydrous K₂CO₃ (15.0 mmol, 1.5 eq). Stir the suspension at room temperature for 30 minutes to ensure complete phenoxide formation.

• Reagent Addition: Add sodium chlorodifluoroacetate (25.0 mmol, 2.5 eq) in one portion.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 100°C under a nitrogen atmosphere. (Note: Vigorous gas evolution (CO₂) will occur as the reagent decomposes to form difluorocarbene.)

• Incubation: Maintain heating for 4–6 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc) or LC-MS.

• Workup: Cool the reaction to room temperature. Dilute with EtOAc (100 mL) and quench with water (100 mL).

• Extraction: Separate the organic layer. Wash the organic layer sequentially with water (3 x 50 mL) to remove DMF, followed by brine (50 mL).

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography to isolate the pure difluoromethoxy-arene.

References

• Mechanistic aspects of carbon monoxide formation from volatile anesthetics. PubMed.[Link]

• Use of Fluoroform as a Source of Difluorocarbene in the Synthesis of Difluoromethoxy- and Difluorothiomethoxyarenes. The Journal of Organic Chemistry - ACS Publications.[Link]

• Copper-Catalyzed O-Difluoromethylation of Functionalized Aliphatic Alcohols: Access to Complex Organic Molecules with an OCF2H Group. ACS Publications.[Link]

• Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews (RSC Publishing).[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 3. Mechanistic aspects of carbon monoxide formation from volatile anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Recrystallization of 4-Bromo-3-(difluoromethoxy)pyridine

Welcome to the technical support guide for the recrystallization of 4-Bromo-3-(difluoromethoxy)pyridine. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on optimizing purification protocols. Here, we move beyond simple instructions to explain the underlying chemical principles, helping you troubleshoot effectively and achieve high-purity crystalline material.

Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the recrystallization of 4-Bromo-3-(difluoromethoxy)pyridine.

Q1: What is the ideal characteristic of a solvent for recrystallizing this compound?

An ideal solvent is one in which 4-Bromo-3-(difluoromethoxy)pyridine has high solubility at an elevated temperature (like the solvent's boiling point) but low solubility at room temperature or below.[1][2][3] This temperature-dependent solubility differential is the fundamental driving force for crystallization.[4][5] Additionally, impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain highly soluble in the cold solvent (staying in the mother liquor upon crystallization).[1]

Q2: My compound "oiled out" instead of forming crystals. What does this mean and how do I fix it?

"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase.[6][7][8] This is often because the solution temperature is above the melting point of your compound, or the solution is too supersaturated, causing rapid precipitation.[6][9] To fix this, you can try redissolving the oil by heating and adding slightly more solvent to reduce saturation, then allowing it to cool much more slowly.[6][9] Using a different solvent system may also be necessary.

Q3: No crystals are forming even after the solution has cooled. What should I do?

This is a common issue, often caused by using too much solvent or the solution being supersaturated.[6] First, try inducing crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a "seed crystal" of the pure compound.[6][9] If that fails, you may need to reduce the solvent volume by gentle heating or using a rotary evaporator and then attempt the cooling process again.[6]

Q4: Can I use a binary (two-solvent) system? When is this a good idea?

Yes, a binary solvent system is an excellent strategy when no single solvent provides the ideal solubility profile.[1][10] This is useful when your compound is too soluble in one solvent (even when cold) and poorly soluble in another (even when hot). The typical method involves dissolving the compound in a minimum amount of the "good" hot solvent, followed by the slow, dropwise addition of the "poor" solvent (or anti-solvent) until turbidity (cloudiness) appears.[10][11] A small amount of the "good" solvent is then added back to redissolve the precipitate before slow cooling.

In-Depth Troubleshooting & Method Development

This section provides a more detailed, cause-and-effect approach to solving complex recrystallization challenges.

Issue 1: Poor Crystal Yield

Potential Cause	Scientific Rationale	Recommended Solution
Excess Solvent	The concentration of the compound in the cold solution remains above its saturation point, preventing complete precipitation.	Reduce the solvent volume by evaporation and re-cool. For future experiments, use the minimum amount of hot solvent required to fully dissolve the compound.[11]
Cooling Rate Too Fast	Rapid cooling can lead to the formation of very small crystals (fines) that are difficult to collect via filtration and may trap impurities.[11]	Allow the solution to cool slowly and undisturbed to room temperature before moving it to an ice bath. This promotes the growth of larger, purer crystals.[3]
Premature Crystallization	Crystals form during hot filtration, leading to loss of product on the filter paper.	Use a pre-heated funnel and receiving flask. Perform the filtration as quickly as possible, keeping the solution near its boiling point.[8]
Inappropriate Solvent Choice	The compound has significant solubility in the solvent even at low temperatures.	Re-evaluate the solvent system. A different single solvent or a binary solvent system may be required to minimize solubility at cold temperatures.

Issue 2: Product Purity is Unsatisfactory

Potential Cause	Scientific Rationale	Recommended Solution
Occlusion of Impurities	Rapid crystal growth can physically trap pockets of mother liquor (containing dissolved impurities) within the crystal lattice.	Ensure a slow cooling rate. A slower rate allows for more selective integration of the target molecules into the growing crystal lattice.[4]
"Oiling Out"	The liquid oil phase can act as an excellent solvent for impurities, which then get incorporated into the solid when it finally solidifies.[7][9]	Address the oiling out issue directly. Add more of the primary solvent, use a lower-boiling solvent, or switch to a binary system. Ensure the solution temperature does not exceed the compound's melting point.[9]
Co-crystallization of Impurities	An impurity with a similar structure and solubility profile to the target compound crystallizes along with the product.	A second recrystallization may be necessary. Alternatively, switching to a solvent system with a different polarity may alter the solubility of the impurity relative to the product, allowing for better separation.

Experimental Protocols & Data

Protocol 1: Systematic Solvent Screening

This protocol outlines a small-scale method to efficiently screen potential solvents.

• Preparation : Place approximately 20-30 mg of crude 4-Bromo-3-(difluoromethoxy)pyridine into several small test tubes.

• Solvent Addition (Room Temp) : To each tube, add a different solvent (e.g., isopropanol, ethyl acetate, toluene, heptane, acetonitrile, water) dropwise, starting with 0.5 mL. Agitate the mixture.

• Observation 1 (Cold Solubility) : Note if the compound dissolves readily at room temperature. A solvent that dissolves the compound completely at this stage is generally unsuitable for single-solvent recrystallization but may be a "good" solvent for a binary system.[2]

• Heating : For solvents that did not dissolve the compound, gently heat the test tube in a water or sand bath towards the solvent's boiling point. Add more solvent dropwise until the solid dissolves completely.

• Observation 2 (Hot Solubility) : Note the amount of hot solvent required. An ideal solvent will dissolve the compound in a reasonable volume (e.g., 1-5 mL). If it remains insoluble, it may be a candidate for an "anti-solvent" in a binary system.[1]

• Cooling : Allow the hot solutions to cool slowly to room temperature, then place them in an ice bath for 15-20 minutes.

• Observation 3 (Crystal Formation) : Observe the quantity and quality of the crystals formed. The best solvent will show poor solubility at room temperature but high solubility when hot, and will yield a significant amount of crystalline solid upon cooling.[3]

Data Table: Solubility Characteristics of 4-Bromo-3-(difluoromethoxy)pyridine

Based on the structure (a polar aromatic halide), the following table presents expected solubility behaviors to guide solvent selection.

Solvent	Polarity Index	Expected Solubility at 20°C	Expected Solubility at Reflux	Suitability Notes
Heptane	0.1	Very Low	Low	Potential anti-solvent in a binary system.
Toluene	2.4	Low	Moderate-High	Good candidate for single-solvent system.
Ethyl Acetate	4.4	Moderate	High	Good candidate for single-solvent system.
Isopropanol (IPA)	3.9	Low	Moderate-High	Good candidate for single-solvent system.
Acetonitrile	5.8	Moderate	High	May have too high solubility when cold; test required.
Water	10.2	Very Low	Very Low	Excellent anti-solvent for use with a water-miscible solvent like IPA or Acetonitrile.

Visualization of Workflows

Workflow for Solvent System Selection

This diagram illustrates the logical progression for identifying an optimal recrystallization solvent system.

Caption: A decision-making workflow for selecting a recrystallization solvent system.

Troubleshooting Logic for "Oiling Out"

This decision tree provides a step-by-step guide to diagnosing and solving the common problem of a compound oiling out.

Caption: A troubleshooting decision tree for when a compound oils out during crystallization.

References

• Solvent Choice - Chemistry Teaching Labs - University of York . University of York. [Link]

• Crystallization in Pharmaceutical Manufacturing: Optimizing Drug Stability and Bioavailability . Longdom Publishing. [Link]

• Solvent Selection and Recrystallization Guide . Scribd. [Link]

• Pharmaceutical Crystallization in drug development . Syrris. [Link]

• Recrystallization (help meeeeee) : r/chemistry . Reddit. [Link]

• Experiment : Recrystallization – Part I: Solvent Selection . Science Learning Center, University of Michigan-Dearborn. [Link]

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York . University of York. [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts . Chemistry LibreTexts. [Link]

• Finding the best solvent for recrystallisation student sheet . Royal Society of Chemistry. [Link]

• First-principles and direct design approaches for the control of pharmaceutical crystallization . MIT. [Link]

• Solvent selection for recrystallization: An undergraduate organic experiment . Journal of Chemical Education. [Link]

• Crystallization processes in pharmaceutical technology and drug delivery design . Journal of Crystal Growth. [Link]

• Oiling Out in Crystallization . Mettler Toledo. [Link]

• Effective solvent system selection in the recrystallization purification of pharmaceutical products . AIChE Journal. [Link]

• Pharmaceutical Crystallization . Crystal Growth & Design. [Link]

• Which of the following solvent systems are not suitable for binary solvent recrystallization? . Brainly.com. [Link]

• Recrystallization.pdf . University of Colorado Boulder. [Link]

• Why would using a binary solvent in a recrystallization experiment be more advantageous than... . Homework.Study.com. [Link]

• Recrystallization - Single Solvent . University of Toronto. [Link]

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Reference Data & Comparative Studies

Comparative Guide: Steric Effects and Conformational Dynamics of Difluoromethoxy Groups in Ortho-Substituted Pyridines

Executive Summary

In modern medicinal chemistry, the strategic substitution of functional groups is paramount for optimizing a drug's pharmacokinetic and pharmacodynamic profile. The difluoromethoxy group (–OCF₂H) has emerged as a highly versatile bioisostere, uniquely functioning as a 1[1]. When positioned ortho to a pyridine nitrogen, the –OCF₂H group exhibits a conformational behavior that diverges sharply from its non-fluorinated (–OCH₃) and fully fluorinated (–OCF₃) counterparts.

As a Senior Application Scientist, I have structured this guide to dissect the causality behind these steric and electronic differences. By understanding the fundamental molecular interactions—specifically intramolecular hydrogen bonding (IMHB) and steric repulsion—researchers can rationally deploy the –OCF₂H group to fine-tune lipophilicity, metabolic stability, and target affinity.

Mechanistic Insights: Sterics, Hyperconjugation, and Conformation

The conformational preference of an alkoxy group on an aromatic ring dictates its steric footprint and its interaction with biological targets. In the context of ortho-substituted pyridines, the structural divergence is driven by a competition between steric clash and stabilizing electronic effects.

• The Orthogonal State of –OCF₃ : The trifluoromethoxy group is highly electronegative and sterically demanding. In 2-(trifluoromethoxy)pyridine, the –OCF₃ moiety is forced into a plane 2[3]. This specific conformation is caused by severe steric repulsion between the bulky fluorine atoms and the pyridine nitrogen's lone pair, further exacerbated by negative hyperconjugation (n_O → σ*C–F)[3].

• The Coplanar Locked State of –OCF₂H : The difluoromethoxy group possesses a smaller van der Waals volume and a polarized C–H bond. In 2-(difluoromethoxy)pyridine, the group adopts a coplanar conformation. This is not merely a default state; it is actively stabilized by an 4 between the –CF₂H proton and the adjacent pyridine nitrogen[4]. This IMHB "masks" the polarity of the hydrogen bond donor, leading to an anomalous but highly useful increase in lipophilicity (LogP)[4].

Conformational divergence of ortho-substituted pyridines driven by steric and electronic effects.

Comparative Data Summary

To objectively compare the performance and physical properties of these bioisosteres, the following table synthesizes the quantitative steric and electronic parameters.

Parameter	2-Methoxypyridine (–OCH₃)	2-(Difluoromethoxy)pyridine (–OCF₂H)	2-(Trifluoromethoxy)pyridine (–OCF₃)
Approx. Steric Volume (ų)	~38	~44	~52
Conformational State	Coplanar (Dynamic rotation)	Coplanar (Locked via IMHB)	Orthogonal (Out-of-plane)
Intramolecular H-Bond	None	Strong (N···H-CF₂)	None
Lipophilicity Impact (ΔLogP)	Baseline	Moderate Increase (+0.4)	High Increase (+1.0)
H-Bond Donor Capacity	None	Yes (Lipophilic Donor, A ≈ 0.1)	None

Experimental Methodologies & Self-Validating Protocols

To rigorously study these steric effects, researchers must employ self-validating experimental workflows. The following protocols detail the synthesis, structural validation, and physicochemical profiling of 2-(difluoromethoxy)pyridines.

Self-validating experimental workflow for the synthesis and structural profiling of target analogs.

Protocol 1: Synthesis via O-Difluoromethylation

Objective: Selectively append the –OCF₂H group to the oxygen atom of the 2-pyridone/2-hydroxypyridine tautomeric system.

• Preparation : Dissolve 1.0 equivalent of 2-hydroxypyridine in anhydrous acetonitrile (0.2 M). Causality: Anhydrous conditions are critical to prevent the competitive hydrolysis of the electrophilic difluoromethylating agent.

• Base Addition : Add 2.0 equivalents of a hard base (e.g., KOH or Cs₂CO₃) and cool the mixture to 0 °C. Causality: According to the Hard-Soft Acid-Base (HSAB) principle, a hard base preferentially deprotonates the oxygen, shifting the tautomeric equilibrium to favor O-alkylation over N-alkylation.

• Reagent Introduction : Slowly introduce 1.5 equivalents of a difluoromethylating agent (e.g., sodium chlorodifluoroacetate or difluoromethyl triflate).

• Validation Step : Monitor the reaction via LC-MS. The presence of the O-alkylated product (lower polarity, elutes later) versus the N-alkylated byproduct validates the regioselectivity of the chosen base.

• Purification : Quench with water, extract with ethyl acetate, and purify via silica gel flash chromatography.

Protocol 2: Conformational Validation via 2D HOESY NMR

Objective: Confirm the coplanar conformation and the presence of the N···H-CF₂ IMHB.

• Sample Preparation : Dissolve the purified 2-(difluoromethoxy)pyridine in a non-polar, non-competing solvent (e.g., CDCl₃). Causality: Highly polar or hydrogen-bonding solvents (like DMSO-d6) can disrupt the delicate IMHB, leading to false-negative conformational data.

• Baseline Acquisition : Acquire standard 1D ¹H and ¹⁹F spectra to assign chemical shifts.

• HOESY Execution : Acquire a 2D ¹H-¹⁹F Heteronuclear Overhauser Effect Spectroscopy (HOESY) spectrum using a mixing time of 300–400 ms. Causality: The HOESY sequence detects through-space dipole-dipole interactions rather than through-bond coupling. The 400 ms mixing time is optimized for the tumbling rate (correlation time) of small molecules.

• Validation Step : Analyze the spectrum for cross-peaks. A strong cross-peak between the fluorine atoms and the pyridine C3-proton confirms the coplanar locked state. The absence of this peak would indicate free rotation, invalidating the IMHB model.

Protocol 3: Lipophilicity Profiling (Shake-Flask Method)

Objective: Quantify the LogP to determine the masking effect of the IMHB.

• Phase Saturation : Vigorously stir equal volumes of n-octanol and aqueous phosphate buffer (pH 7.4) for 24 hours to ensure mutual saturation.

• Incubation : Dissolve a known mass of the analyte in the octanol phase. Add an equal volume of the saturated buffer.

• Equilibration : Shake the mixture at a constant temperature (25 °C) for 1 hour, followed by centrifugation at 3000 rpm for 15 minutes. Causality: Centrifugation is mandatory to break micro-emulsions at the solvent interface, which would otherwise skew the concentration readings.

• Quantification & Validation : Quantify the concentration of the analyte in both phases using HPLC-UV. Calculate the mass balance (Total Mass Recovered / Initial Mass). Causality: A mass balance recovery of >95% serves as a self-validating checkpoint, ensuring that no compound was lost to precipitation or glass adsorption, thereby guaranteeing the accuracy of the calculated LogP = log₁₀([Org]/[Aq]).

References

• Title: Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept Source: Journal of Medicinal Chemistry - ACS Publications URL
• Title: Modulation of the H-Bond Basicity of Functional Groups by α-Fluorine-Containing Functions and its Implications for Lipophilicity and Bioisosterism Source: Journal of Medicinal Chemistry - ACS Publications URL
• Source: PMC (PubMed Central)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

4-Bromo-3-(difluoromethoxy)pyridine proper disposal procedures

As a Senior Application Scientist, I frequently observe laboratories mishandle complex halogenated heterocycles. 4-Bromo-3-(difluoromethoxy)pyridine (CAS: 1804910-68-6) is a highly valuable building block in medicinal chemistry and drug discovery, but its disposal presents a multi-faceted logistical and safety challenge.

You cannot simply route this compound into a standard organic waste stream. The convergence of a basic pyridine ring, a heavy halogen (bromine), and a fluorinated ether group mandates a rigorous, chemically sound disposal strategy. Improper destruction can lead to the release of highly corrosive gases or the synthesis of persistent environmental pollutants. This guide provides the authoritative operational procedures for the safe handling, segregation, and ultimate destruction of this compound.

Chemical Profile & Hazard Causality

To design a safe disposal protocol, we must first understand the thermodynamic and chemical realities of the molecule. Every safety and disposal directive is directly caused by the structural features of 4-Bromo-3-(difluoromethoxy)pyridine.

Parameter	Characteristic	Operational & Disposal Implication
Target Compound	4-Bromo-3-(difluoromethoxy)pyridine	Requires strict tracking as a specialized halogenated heterocyclic waste.
Halogen Content	Bromine (Br), Fluorine (F)	Mandates high-temperature incineration (>1100°C) to break strong C-F and C-Br bonds.
Combustion Byproducts	NOx, HF, HBr, COx	Necessitates downstream alkaline wet scrubbing to neutralize highly corrosive acid gases.
Chemical Reactivity	Weakly basic pyridine ring	Must be segregated from strong acids to prevent exothermic protonation reactions.

Immediate Operational Safety & Spill Response

In the event of a laboratory spill, standard solvent cleanup procedures are insufficient. The presence of halogens requires specific inert containment to prevent secondary reactions.

Step-by-Step Spill Response Methodology:

• Evacuate and Ventilate: Immediately isolate the spill area. Ensure the laboratory fume hood is operating at maximum exhaust capacity to capture any volatile pyridine vapors.

• Select Appropriate PPE: Standard nitrile gloves offer poor resistance to halogenated pyridines. Causality: The solvent can permeate nitrile, carrying toxic payloads through the skin. Don heavy-duty butyl rubber or PVA gloves, chemical safety goggles, and a fitted respirator if outside a ventilated enclosure.

• Apply Inert Absorbent: Cover the spill with an inert, non-combustible absorbent such as diatomaceous earth, dry sand, or vermiculite. Causality: Never use combustible absorbents like sawdust or paper towels, as brominated organic compounds can react unpredictably with organic matrices under friction or heat.

• Collect and Contain: Use non-sparking tools to scoop the absorbed mixture into a wide-mouth, PTFE-lined, sealable high-density polyethylene (HDPE) container.

• Self-Validating Surface Check: After physically removing the bulk spill, wash the surface with a mild detergent solution, then swab the area with a moistened pH test strip. Validation: A neutral pH reading (6.5–7.5) confirms that no residual acidic precursors (which could later hydrolyze into hydrofluoric or hydrobromic acid) remain on the benchtop.

Step-by-step spill response workflow for halogenated pyridine containment.

Laboratory Waste Segregation Protocol

Proper institutional disposal begins at the bench. 4-Bromo-3-(difluoromethoxy)pyridine must be strictly classified under EPA hazardous waste guidelines as a Halogenated Organic Waste .

Step-by-Step Segregation Methodology:

• Primary Segregation: Deposit all liquid waste containing this compound into a dedicated, chemically compatible carboy (HDPE or PTFE-lined glass) strictly labeled "Halogenated Organic Waste."

• Chemical Compatibility Verification: Ensure no strong oxidizers, active metals, or concentrated acids are introduced into this container. Causality: The pyridine nitrogen acts as a weak base and will exothermically protonate in the presence of strong acids, potentially over-pressurizing the container.

• Volume Management: Never fill waste containers beyond 80% capacity. This headspace allows for safe vapor expansion due to ambient laboratory temperature fluctuations.

• Self-Validating Stability Check: Before sealing the waste carboy for the day, observe the liquid for 15 minutes. Validation: The absence of phase separation, color changes, or gas evolution (bubbling) validates that no incompatible cross-reactions are occurring within the halogenated waste stream.

Institutional Disposal & High-Temperature Incineration (The "Why")

Why do we insist on segregating this specific molecule from general organic waste? The causality lies in the thermodynamics of its functional groups.

The C-F bond in the difluoromethoxy group is one of the strongest single bonds in organic chemistry. If this compound is processed in a standard municipal or low-temperature incinerator, incomplete combustion will occur. This incomplete thermal degradation of brominated and fluorinated aromatics is the primary mechanistic pathway for the de novo synthesis of halogenated dioxins and furans—some of the most toxic and persistent environmental pollutants known[1].

To safely mineralize 4-Bromo-3-(difluoromethoxy)pyridine, environmental disposal facilities utilize High-Temperature Rotary Kiln Incinerators . The EPA requires that incinerated hazardous wastes containing difficult-to-degrade halogens achieve a Destruction and Removal Efficiency (DRE) of 99.99%[2]. This is achieved by maintaining a combustion zone temperature of at least 1100°C with a minimum residence time of 2 seconds[2].

The Role of Alkaline Wet Scrubbing: The complete combustion of this molecule successfully destroys the organic ring but yields hydrogen fluoride (HF) and hydrogen bromide (HBr) gases. To prevent the atmospheric release of these highly corrosive acids, the incinerator's exhaust must be routed through an alkaline wet scrubber[3]. In the scrubber, the flue gas is contacted with a caustic solution (such as sodium hydroxide or a lime slurry), which neutralizes the HF and HBr into benign, solid salts (e.g., NaF, NaBr, or CaF2) that can be safely filtered and landfilled[3].

High-temperature incineration and alkaline scrubbing pathway for waste.

References

• EPA.
• EPA. "Chapter 1 Section 5.2 - Wet Scrubbers for Acid Gas." Environmental Protection Agency.
• WtERT. "Disposal of Gaseous Ozone-Depleting Substances (ODS) by High-Temperature Incineration." Waste-to-Energy Research and Technology Council.

Sources

• 1. wtert.org [wtert.org]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]

Personal protective equipment for handling 4-Bromo-3-(difluoromethoxy)pyridine

Operational Safety & PPE Guide: Handling 4-Bromo-3-(difluoromethoxy)pyridine

As a Senior Application Scientist, I approach laboratory safety not as a checklist, but as a mechanistic system. When handling highly functionalized building blocks like 4-Bromo-3-(difluoromethoxy)pyridine (CAS: 1804910-68-6) , standard generalized safety protocols are insufficient. You must understand the specific physicochemical properties of the molecule to design an effective exposure control strategy.

This guide provides a self-validating, step-by-step operational blueprint for researchers utilizing this compound in cross-coupling reactions and drug discovery workflows.

Chemical Profiling & Mechanistic Risk Assessment

To select the correct Personal Protective Equipment (PPE), we must first understand the causality of the compound's hazards.

4-Bromo-3-(difluoromethoxy)pyridine combines an electrophilic bromopyridine core with a highly lipophilic difluoromethoxy (-OCF 2​ H) substituent.

• The Bromo-Pyridine Core: Halogenated pyridines are known skin, eye, and respiratory irritants. They can act as arylating agents in vivo, reacting with nucleophilic protein residues to cause acute sensitization and toxicity[1].

• The Difluoromethoxy Group: The -OCF 2​ H group significantly increases the molecule's partition coefficient (LogP) compared to a standard methoxy group. This elevated lipophilicity drastically enhances the rate of transdermal penetration.

The Operational Implication: If this compound is solvated in polar aprotic solvents (e.g., DMF, DMSO) or halogenated solvents (e.g., DCM), the solvent will act as a carrier, transporting the highly lipophilic molecule directly through the stratum corneum and into the bloodstream. Therefore, barrier protection must account for both the solid powder and the solvated state.

Table 1: Hazard Identification & Chemical Profile

Property / Hazard	Specification	Operational Implication
CAS Number	1804910-68-6	Ensure all waste manifests and safety logs list this specific identifier[2].
Physical State	Solid / Powder	High risk of aerosolization during weighing; requires enclosed handling.
Lipophilicity (LogP)	Elevated (due to -OCF 2​ H)	Rapid dermal absorption if solvated; dictates advanced glove selection.
GHS Hazards	H302, H315, H319, H335	Requires strict barrier protection against ingestion, skin/eye contact, and inhalation.

Personal Protective Equipment (PPE) Matrix

According to[3], employers must conduct and document a specific hazard assessment for chemical handling. The following PPE matrix is engineered specifically for the physicochemical risks of 4-Bromo-3-(difluoromethoxy)pyridine.

Table 2: PPE Selection & Breakthrough Causality

PPE Category	Specification	Mechanistic Causality / Justification
Hand (Solid State)	Nitrile (≥ 4-mil thickness)	Provides a sufficient barrier for the dry, un-solvated powder. Double-gloving is recommended.
Hand (Solution State)	Inner Nitrile + Outer Butyl Rubber	Carrier solvents (DCM/DMF) rapidly degrade nitrile. Butyl rubber prevents the solvent from transporting the lipophilic compound through the skin.
Eye/Face	ANSI Z87.1 Goggles (+ Face Shield)	Bromopyridines cause severe ocular irritation. A face shield prevents splash injuries during pressurized cross-coupling setups.
Body	FR Lab Coat (e.g., Nomex)	Mitigates fire risk if the compound is used in high-temperature, transition-metal catalyzed reactions with flammable solvents.
Respiratory	Class II BSC or Fume Hood	Must be handled in a hood with a face velocity of 80-120 fpm to prevent inhalation of aerosolized powder[4].

Operational Workflow: Handling & Reaction Setup

The following step-by-step methodology ensures a self-validating safety loop, minimizing exposure from the balance to the reaction vessel.

Step 1: Pre-Operation Hazard Assessment Verify that the chemical fume hood has a certified face velocity between 80-120 feet per minute (fpm). Ensure all required PPE (as outlined in Table 2) is donned and inspected for micro-tears prior to opening the chemical container[3].

Step 2: Weighing & Transfer Utilize an enclosed analytical balance located within a ventilated enclosure. Use anti-static weighing boats and grounded spatulas. Causality: The static charge can cause the fine powder to aerosolize, bypassing standard localized ventilation and increasing inhalation risk.

Step 3: Solvation & Transfer If preparing a stock solution for a cross-coupling reaction, add the solvent (e.g., DCM or Toluene) directly to the sealed vial containing the pre-weighed solid within the fume hood. Never transport open solutions across the laboratory.

Step 4: Reaction Execution Purge the reaction vessel with an inert gas (Nitrogen or Argon). Halogenated pyridines can be sensitive to oxidative degradation at high temperatures, which may generate toxic hydrogen bromide (HBr) or hydrogen fluoride (HF) gas as byproducts.

Step 5: Decontamination Wipe down all spatulas, balances, and hood surfaces with a solvent compatible with the compound (e.g., acetone or ethanol). Dispose of the contaminated wipes immediately into a sealed solid halogenated waste container.

Spill Response & Halogenated Waste Disposal Plan

Improper disposal of halogenated pyridines can lead to catastrophic laboratory incidents. Mixing these compounds with incompatible waste (such as strong bases, alkali metals, or reducing agents) can trigger violent exothermic degradation.

Step-by-Step Spill Response Protocol:

• Immediate Containment: If a spill occurs outside the fume hood, immediately evacuate the immediate area to prevent inhalation of dust or vapors.

• Respiratory Protection: Don a half-mask air-purifying respirator equipped with Organic Vapor (OV) and P100 particulate cartridges before re-entering the spill zone[4].

• Neutralization & Absorption: Cover the spill with an inert, non-combustible absorbent such as vermiculite or dry sand. Critical Rule: Never use combustible materials like sawdust, as halogenated organics can react unpredictably and ignite.

• Collection: Sweep the absorbed mixture using a non-sparking brush and pan. Transfer the material to a chemically resistant, sealable high-density polyethylene (HDPE) container.

• Waste Segregation: Label the container strictly as "Halogenated Organic Waste." Ensure this stream is kept entirely separate from non-halogenated solvents and aqueous waste.

Exposure Control & Handling Workflow Diagram

The following logical workflow illustrates the critical decision points during the handling of 4-Bromo-3-(difluoromethoxy)pyridine.

Exposure control and handling workflow for 4-Bromo-3-(difluoromethoxy)pyridine.

References

• Occupational Safety and Health Administration (OSHA). 29 CFR 1910.132 - Personal Protective Equipment General Requirements. Retrieved from[Link]

• Ecesis Environmental Health & Safety. (2025). PPE Inspection Checklist & OSHA Requirements. Retrieved from[Link]

Sources

• 1. 4-Bromo-3-methoxy-pyridine 95% | CAS: 109911-38-8 | AChemBlock [achemblock.com]
• 2. CAS:1033610-45-5, 4-溴-3,5-二甲氧基吡啶-毕得医药 [bidepharm.com]
• 3. PPE Inspection Checklist | Free Download | OSHA Requirements | Ecesis [ecesis.net]
• 4. clarionsafety.com [clarionsafety.com]